Cas no 1256819-58-5 (Methyl 4-bromo-6-methoxynicotinate)

• Product Name: Methyl 4-bromo-6-methoxynicotinate
• CAS No: 1256819-58-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4691550
• Update Time: 2023-08-15

Methyl 4-bromo-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-6-methoxynicotinate

• Inchi： 1S/C8H8BrNO3/c1-12-7-3-6(9)5(4-10-7)8(11)13-2/h3-4H,1-2H3
• InChI Key： XBLPNMRNGQBOLF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC=C1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 48.4